Cas no 954092-82-1 (N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide)

• Product Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide
• CAS No: 954092-82-1
• MF: C₂₂H₂₃N₃O₆
• MW: 425.434525728226
• CID: 6494839
• Update Time: 2025-07-10

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]oxamide

• Inchi： 1S/C22H23N3O6/c26-20(25-8-9-29-19(14-25)15-4-2-1-3-5-15)13-23-21(27)22(28)24-16-6-7-17-18(12-16)31-11-10-30-17/h1-7,12,19H,8-11,13-14H2,(H,23,27)(H,24,28)
• InChI Key： QGWKJRBMXPJLLA-UHFFFAOYSA-N
• SMILES： C(NCC(=O)N1CCOC(C2=CC=CC=C2)C1)(=O)C(NC1=CC=C2OCCOC2=C1)=O

Additional information on N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide (CAS No. 954092-82-1): A Comprehensive Overview

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide, also known by its CAS number 954092-82-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,4-benzodioxin ring, a morpholine moiety, and an ethanediamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1,4-benzodioxin ring is a common scaffold in various bioactive molecules and is known for its ability to modulate receptor interactions and enhance the pharmacological properties of compounds. The presence of this ring in N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide suggests that it may have similar bioactive properties. Additionally, the morpholine moiety is a versatile heterocyclic ring that can improve the solubility and stability of the compound, making it more suitable for pharmaceutical applications.

The ethanediamide functional group in this compound plays a crucial role in its biological activity. Amides are known for their ability to form hydrogen bonds, which can enhance the binding affinity of the compound to target proteins or receptors. This property is particularly important in drug design, where optimizing the interaction between a drug molecule and its target can significantly improve therapeutic outcomes.

Recent studies have explored the potential therapeutic applications of N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective effects. Preclinical studies have demonstrated that N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-oxo-2-(2-phenylmorpholin-4-y l)ethylethanediamide can protect neurons from oxidative stress and apoptosis. This neuroprotective activity makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, N'-(2,3-dihydro-1,4-benzodioxin -6-y l)-N - 2 - oxo - 2 - ( 2 - phen ylmorph olin - 4 - yl ) eth ylethanediamide has also been studied for its pharmacokinetic properties. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its intended therapeutic effects.

The safety profile of N'-(2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) - N - 2 - oxo - 2 - ( 2 - phen ylmorph olin - 4 - yl ) eth ylethanediamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that it has a low toxicity profile at therapeutic doses. This low toxicity is an important consideration for drug development, as it reduces the risk of adverse side effects in patients.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and potential clinical applications of N' -( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) - N - 2 - oxo - 2 -( 2 - phen ylmorph olin - 4 - yl ) eth ylethanediamide. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into its potential as a novel therapeutic agent.

In conclusion, N' -( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) – N – 2 – oxo – 2 – ( 2 – phen ylmorph olin – 4 – yl ) eth ylethanediamide (CAS No. 954092–8–1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.